Cas no 138426-26-3 (1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-)

1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- is a heterocyclic compound featuring a thiadiazole core substituted with a chloro group at the 5-position and a 3-fluorophenyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions and other functionalizations. Its stability under various conditions allows for versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's well-defined structure ensures reproducibility in research and industrial processes.

1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- structure

138426-26-3 structure

Product Name:1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-

CAS No:138426-26-3

MF:C₈H₄ClFN₂S

MW:214.647162437439

MDL:MFCD11052448

CID:1261931

PubChem ID:46318447

Update Time:2025-05-26

1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-
- 5-Chloro-3-(3-fluorophenyl)-[1,2,4]thiadiazole
- DTXSID501251322
- 5-chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole
- AKOS014601958
- MCYDZBILUHBASQ-UHFFFAOYSA-N
- 5-CHLORO-3-(3-FLUORO-PHENYL)-[1,2,4]THIADIAZOLE
- AS-5787
- 138426-26-3
- SCHEMBL3769512
- MFCD11052448
- MDL： MFCD11052448
- Inchi： 1S/C8H4ClFN2S/c9-8-11-7(12-13-8)5-2-1-3-6(10)4-5/h1-4H
- InChI Key： MCYDZBILUHBASQ-UHFFFAOYSA-N
- SMILES： ClC1=NC(C2C=CC=C(C=2)F)=NS1

Computed Properties

Exact Mass: 213.97692
Monoisotopic Mass: 213.9767752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 25.78

1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- Pricemore >>

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Apollo Scientific	PC446089-5g	5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole	138426-26-3	95+%	5g	£509.00	2025-02-21
abcr	AB303168-1 g	5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole; 95%	138426-26-3		1 g	€212.00	2023-07-19
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Chemenu	CM563659-1g	5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole	138426-26-3	95%+	1g	$120	2023-02-18
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abcr	AB303168-1g	5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole, 95%; .	138426-26-3	95%	1g	€211.90	2025-02-19
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